Cas no 1021122-71-3 ([(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine)

• Product Name: [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine
• CAS No: 1021122-71-3
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5205285
• PubChem ID: 28480639
• Update Time: 2026-03-06

[(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-[(3-methylphenyl)methyl]-
• [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine

• Inchi： 1S/C14H16N2/c1-12-5-4-6-13(9-12)10-15-11-14-7-2-3-8-16-14/h2-9,15H,10-11H2,1H3
• InChI Key： HIVYTJVCPSBPIM-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=CC(C)=C2)=NC=CC=C1

Additional information on [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine

Introduction to [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine and Its Applications in Modern Chemical Biology

CAS No. 1021122-71-3 is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceuticals and bioactive molecules. This compound, formally known as [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine, has garnered attention due to its unique structural features and potential biological activities. The molecular structure of this compound consists of a complex arrangement of aromatic rings and nitrogen-containing heterocycles, which contribute to its diverse chemical properties and biological relevance.

The< strong>3-methylphenyl moiety in the compound's name refers to an aromatic ring substituted with a methyl group at the third position, enhancing its lipophilicity and interaction with biological targets. This structural feature is particularly important in drug design, as it can influence the compound's solubility, permeability, and binding affinity to proteins. The presence of the< strong>pyridin-2-yl group further adds to the compound's complexity, providing a nitrogen-rich environment that can participate in hydrogen bonding and other non-covalent interactions with biological molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The< strong>[(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine structure has shown promise in this area due to its ability to interact with various neurotransmitter receptors and enzymes. For instance, studies have suggested that derivatives of this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>CAS No. 1021122-71-3 identifier ensures precise identification and tracking of this compound in research settings, facilitating its use in both academic and industrial applications.

The synthesis of< strong>[(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in organic chemistry that enable the production of such intricate molecules.

Beyond its potential pharmaceutical applications, this compound has also been explored for its role in chemical biology research. Its unique structural motifs make it a valuable scaffold for designing molecules that can interact with target proteins in novel ways. This has led to several innovative studies where< strong>[(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine derivatives have been used to probe protein function and identify new therapeutic targets. The< strong>CAS No. 1021122-71-3 classification ensures that researchers worldwide can reliably obtain and utilize this compound for their experiments.

The< strong>pyridin-2-yl group, a key feature of the molecule, is particularly noteworthy for its ability to form hydrogen bonds with polar residues in proteins. This interaction mode is crucial for designing drugs that can selectively bind to specific biological targets without affecting other proteins. Additionally, the< strong>3-methylphenyl moiety contributes to the compound's overall hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. These features make< strong>[(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine a promising candidate for further development into a lead compound for drug discovery programs.

In conclusion, CAS No. 1021122-71-3, corresponding to [(3-methylphenyl)methyl][(pyridin-2-yl)methyl]amine, represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural composition, characterized by the presence of both< strong>3-methylphenyl and< strong>pyridin-2-yl groups, makes it an attractive scaffold for designing bioactive molecules. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the development of novel therapeutics targeting neurological disorders and other diseases.